Cas no 881083-42-7 (N'-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide)

• Product Name: N'-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide
• CAS No: 881083-42-7
• MF: C₂₃H₁₇FN₆O
• MW: 412.419087171555
• CID: 5969115
• PubChem ID: 8489137
• Update Time: 2025-06-13

N'-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide
• AB00677608-01
• AKOS002328442
• 881083-42-7
• N'-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-2-naphthalen-1-ylacetohydrazide
• N'-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-(naphthalen-1-yl)acetohydrazide
• N'-[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-2-(naphthalen-1-yl)acetohydrazide
• F1887-0244

• Inchi： 1S/C23H17FN6O/c24-17-8-10-18(11-9-17)30-23-20(13-27-30)22(25-14-26-23)29-28-21(31)12-16-6-3-5-15-4-1-2-7-19(15)16/h1-11,13-14H,12H2,(H,28,31)(H,25,26,29)
• InChI Key： SVNPWGJECMZGLM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(C=N1)=C(N=CN=2)NNC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 412.14478735g/mol
• Monoisotopic Mass: 412.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N'-1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide

Comprehensive Overview of N'-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide (CAS No. 881083-42-7)

The compound N'-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide (CAS No. 881083-42-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core coupled with a naphthalene moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by the growing prevalence of diseases such as cancer and autoimmune disorders. The N'-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide compound has been explored for its ability to selectively target specific kinases, offering a potential avenue for targeted therapy. This aligns with the current trend in precision medicine, where personalized treatment strategies are increasingly prioritized. Its fluorophenyl and naphthalene groups contribute to its binding affinity and selectivity, making it a subject of intense study in structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of CAS No. 881083-42-7 involves multi-step organic reactions, including condensation and cyclization processes. The compound's acetohydrazide functionality is particularly noteworthy, as it often serves as a key pharmacophore in drug design. Researchers have optimized synthetic routes to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. These advancements are critical for scaling up production for preclinical and clinical studies.

The pharmacological profile of N'-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide has been investigated in various in vitro and in vivo models. Early studies suggest its potential in modulating inflammatory responses and inhibiting aberrant cell proliferation. These findings have sparked interest in its application for conditions like rheumatoid arthritis and certain malignancies. However, further research is needed to fully elucidate its mechanism of action and therapeutic window.

In the context of drug discovery, this compound exemplifies the importance of scaffold hopping—a strategy where chemists modify core structures to enhance bioactivity or reduce toxicity. The pyrazolo[3,4-d]pyrimidine scaffold, in particular, is a privileged structure in medicinal chemistry, known for its versatility and drug-like properties. By incorporating the naphthalen-1-yl group, researchers aim to improve pharmacokinetic parameters such as solubility and metabolic stability.

Another area of interest is the compound's potential role in combination therapies. With the rise of multidrug-resistant diseases, combining kinase inhibitors with other therapeutic agents has become a viable strategy. Preliminary data indicate that CAS No. 881083-42-7 may synergize with existing drugs, offering enhanced efficacy. This aligns with the broader shift toward polypharmacology, where multi-targeted approaches are increasingly favored.

From a commercial standpoint, the compound has attracted attention from pharmaceutical companies and research institutions. Its patent status and intellectual property landscape are critical considerations for stakeholders. As the demand for innovative therapeutics grows, compounds like N'-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl-2-(naphthalen-1-yl)acetohydrazide are likely to play a pivotal role in the next generation of small-molecule drugs.

In summary, CAS No. 881083-42-7 represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may emerge as a key player in addressing unmet medical needs, particularly in the realms of oncology and immunology.